Cas no 1805051-85-7 (Ethyl 3-cyano-4,5-dimethylbenzoate)

• Product Name: Ethyl 3-cyano-4,5-dimethylbenzoate
• CAS No: 1805051-85-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5001204
• Update Time: 2025-11-05

Ethyl 3-cyano-4,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4,5-dimethylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-15-12(14)10-5-8(2)9(3)11(6-10)7-13/h5-6H,4H2,1-3H3
• InChI Key： XQKCAGOZUILVPL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(C)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-4,5-dimethylbenzoate

Ethyl 3-cyano-4,5-dimethylbenzoate (CAS No. 1805051-85-7): A Comprehensive Overview in Modern Chemical Research

Ethyl 3-cyano-4,5-dimethylbenzoate (CAS No. 1805051-85-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic pathways and biological studies. Its molecular structure, featuring a cyano group and two methyl substituents on a benzoate backbone, makes it a versatile intermediate in the synthesis of more complex molecules.

The Ethyl 3-cyano-4,5-dimethylbenzoate molecule is of particular interest due to its potential applications in the development of novel pharmaceuticals and agrochemicals. The cyano group (-CN) attached to the aromatic ring introduces a polar nature to the compound, enhancing its reactivity in various chemical transformations. This reactivity is leveraged in multi-step synthetic routes to produce more intricate molecules with targeted biological activities.

In recent years, there has been a surge in research focused on the development of new therapeutic agents derived from aromatic compounds. The Ethyl 3-cyano-4,5-dimethylbenzoate (CAS No. 1805051-85-7) has emerged as a key intermediate in these efforts. Its ability to undergo nucleophilic substitution reactions makes it an invaluable building block for constructing heterocyclic scaffolds, which are prevalent in many bioactive molecules.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive natural products. Researchers have utilized Ethyl 3-cyano-4,5-dimethylbenzoate to construct analogs of known pharmacologically active compounds. By modifying its structure through strategic functionalization, scientists have been able to develop derivatives with enhanced potency and selectivity. These derivatives are being explored for their potential use in treating various diseases, including cancer and inflammatory disorders.

The cyano group in the molecule also contributes to its utility as a precursor for synthesizing metal-organic frameworks (MOFs). MOFs are highly porous materials that have applications in gas storage, separation technologies, and catalysis. The incorporation of cyano-substituted benzoates into MOF structures can enhance their stability and functionality, making them more suitable for industrial applications.

Recent advancements in computational chemistry have further highlighted the importance of Ethyl 3-cyano-4,5-dimethylbenzoate (CAS No. 1805051-85-7) in drug discovery. Molecular modeling studies have demonstrated that this compound can interact with biological targets in ways that suggest its potential as an anti-inflammatory agent. The methyl groups at positions 4 and 5 contribute to steric hindrance, which can modulate binding affinity and selectivity against specific enzymes or receptors.

The synthesis of this compound typically involves the reaction of methyl cyanoacetate with dimethyl benzoyl chloride under controlled conditions. This reaction proceeds via an esterification mechanism, yielding the desired product with high yield and purity when optimized properly. The use of modern catalytic systems has also improved the efficiency of this synthesis, making it more sustainable and scalable for industrial production.

In conclusion, Ethyl 3-cyano-4,5-dimethylbenzoate (CAS No. 1805051-85-7) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.